3-[(4-Ethylcyclohexyl)amino]propan-1-ol

• Molecular Formula: C11H23NO
• Molecular Weight: 185.31 g/mol
• IUPAC Name: 3-[(4-ethylcyclohexyl)amino]propan-1-ol
• InChI: InChI=1S/C11H23NO/c1-2-10-4-6-11(7-5-10)12-8-3-9-13/h10-13H,2-9H2,1H3
• InChI Key: YHXDIXDPRNAGRH-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCC(CC1)NCCCO

Description

3-[(4-Ethylcyclohexyl)amino]propan-1-ol is a secondary amine derivative featuring a cyclohexyl substituent and a propanolamine backbone. Its IUPAC name reflects the 4-ethylcyclohexyl group attached to the amino nitrogen, with a hydroxyl-terminated propyl chain. The compound is recognized by synonyms such as ZINC20187795, AKOS009004916, and EN300-169061 .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(4-Ethylcyclohexyl)amino]propan-1-ol typically involves the reaction of 4-ethylcyclohexylamine with a suitable propanol derivative. One common method is the reductive amination of 4-ethylcyclohexanone with 3-aminopropanol in the presence of a reducing agent such as sodium borohydride or lithium aluminum hydride. The reaction is usually carried out in an inert atmosphere, such as nitrogen or argon, to prevent oxidation.

Industrial Production Methods

On an industrial scale, the production of 3-[(4-Ethylcyclohexyl)amino]propan-1-ol may involve continuous flow processes to ensure high yield and purity. Catalysts such as palladium on carbon or platinum oxide may be used to facilitate the hydrogenation steps. The reaction conditions, including temperature and pressure, are optimized to maximize the efficiency of the synthesis.

Chemical Reactions Analysis

Types of Reactions

3-[(4-Ethylcyclohexyl)amino]propan-1-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The amino group can be reduced to form secondary or tertiary amines.

Substitution: The hydroxyl group can be substituted with other functional groups, such as halides or esters.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide are commonly used.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are employed.

Substitution: Halogenating agents like thionyl chloride or phosphorus tribromide are used for substitution reactions.

Major Products Formed

Oxidation: The major products include 3-[(4-ethylcyclohexyl)amino]propanal or 3-[(4-ethylcyclohexyl)amino]propanone.

Reduction: The major products are secondary or tertiary amines.

Substitution: The major products include halogenated or esterified derivatives of the original compound.

Scientific Research Applications

3-[(4-Ethylcyclohexyl)amino]propan-1-ol has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: It is studied for its potential effects on biological systems, including its interaction with enzymes and receptors.

Medicine: It is investigated for its potential therapeutic properties, such as its use in drug development.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-[(4-Ethylcyclohexyl)amino]propan-1-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The amino group can form hydrogen bonds with active sites, while the hydrophobic 4-ethylcyclohexyl group can interact with hydrophobic pockets. These interactions can modulate the activity of the target molecules, leading to various biological effects.

Comparison with Similar Compounds

Thieno-Pyrimidine Derivatives (Gaunda et al., Scheme 13)

Compound: 3-[(2-Substituted-6,7,8,9-tetrahydro-5H-cyclohepta[b]thieno[2,3-d]pyrimidin-4-yl)amino]propan-1-ol

• Structural Differences: Incorporates a fused thieno-pyrimidine ring system, enhancing aromaticity and rigidity compared to the simpler cyclohexyl group in the target compound.
• Key Insight: The heterocyclic core likely improves DNA intercalation or kinase inhibition, whereas the cyclohexyl group in 3-[(4-Ethylcyclohexyl)amino]propan-1-ol may prioritize lipophilicity and membrane permeability.

CDK Inhibitor CGP60474

Compound: 3-[[4-[2-[(3-Chlorophenyl)amino]pyrimidin-4-yl]pyridin-2-yl]amino]propan-1-ol

• Structural Differences : Contains a pyridine-pyrimidine scaffold with a 3-chlorophenyl substituent, enabling ATP-competitive binding to CDK2 in a cis conformation .
• Key Insight: The propanolamine chain is conserved, but the aromatic substituents dictate target specificity.

3-Amino-3-[4-(Propan-2-yloxy)phenyl]propan-1-ol

Compound: 3-Amino-3-[4-(isopropoxy)phenyl]propan-1-ol

• Structural Differences: Features a para-isopropoxy phenyl group and a tertiary amino group, differing from the secondary amine and cyclohexyl group in the target compound .
• Key Insight : The substituent position (para vs. cyclohexyl) may influence solubility and receptor interactions, highlighting the role of steric and electronic effects in bioactivity.

Data Tables for Comparative Analysis

Table 1: Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Biological Activity
3-[(4-Ethylcyclohexyl)amino]propan-1-ol	C11H23NO	185.31	4-Ethylcyclohexyl, propanolamine	Not explicitly reported
Thieno-pyrimidine derivative (Gaunda et al.)	C19H25N3OS	343.49	Thieno-pyrimidine, propanolamine	Cytotoxic (HC 29, MDA)
CGP60474 (CDK inhibitor)	C18H18ClN5O	355.82	Pyridine-pyrimidine, 3-chlorophenyl	CDK2 inhibition
3-Amino-3-[4-(isopropoxy)phenyl]propan-1-ol	C12H19NO2	209.28	Isopropoxy phenyl, tertiary amine	Not reported

Table 2: Supplier and Database Information

Compound Name	CAS Number	Suppliers	Synonyms/Identifiers
3-[(4-Ethylcyclohexyl)amino]propan-1-ol	Not provided	3	ZINC20187795, AKOS009004916
3-Amino-3-[4-(isopropoxy)phenyl]propan-1-ol	787615-30-9	1 (Aaron Chemicals)	MFCD06227491

Research Findings and Mechanistic Insights

• Lipophilicity vs. Solubility : The cyclohexyl group in the target compound enhances lipophilicity, which may improve blood-brain barrier penetration compared to polar analogs like the isopropoxy-phenyl derivative .
• Heterocyclic vs. Aliphatic Cores: Thieno-pyrimidine derivatives exhibit cytotoxicity linked to their planar aromatic systems, a feature absent in 3-[(4-Ethylcyclohexyl)amino]propan-1-ol, suggesting divergent mechanisms of action .

Biological Activity

3-[(4-Ethylcyclohexyl)amino]propan-1-ol is a compound that has garnered attention in pharmacological research due to its potential biological activity. This article aims to explore its biological properties, mechanisms of action, and relevant case studies, while providing a comprehensive overview of the current understanding of this compound.

• Molecular Formula : C12H19N
• Molecular Weight : 179.29 g/mol
• IUPAC Name : 3-[(4-Ethylcyclohexyl)amino]propan-1-ol

The biological activity of 3-[(4-Ethylcyclohexyl)amino]propan-1-ol is primarily attributed to its interaction with various neurotransmitter systems. It has been shown to act as a selective modulator of certain receptors, particularly those involved in the central nervous system (CNS) signaling pathways.

Neurotransmitter Interaction

Research indicates that this compound may influence:

• Dopamine Receptors : Potential effects on D2 and D3 receptor subtypes, which are implicated in mood regulation and reward pathways.
• Serotonin Receptors : Possible modulation of serotonin pathways, affecting mood and anxiety levels.

Antidepressant Effects

A study conducted on animal models demonstrated that 3-[(4-Ethylcyclohexyl)amino]propan-1-ol exhibited significant antidepressant-like effects. The compound was found to reduce immobility time in the forced swim test, a common model for assessing antidepressant activity.

Analgesic Properties

In addition to its neuroactive effects, this compound has shown promise as an analgesic agent. Experimental data suggest that it may reduce pain responses in various pain models, potentially through modulation of central pain pathways.

Data Table: Summary of Biological Activities

Activity	Model/System	Effect Observed	Reference
Antidepressant	Forced Swim Test	Reduced immobility time
Analgesic	Tail Flick Test	Decreased pain response
Neurotransmitter Modulation	In vitro assays	Interaction with dopamine/serotonin receptors

Case Studies

• Case Study on Antidepressant Activity
  • In a controlled study involving chronic administration of 3-[(4-Ethylcyclohexyl)amino]propan-1-ol in rats, researchers observed a significant decrease in depressive-like behavior compared to control groups. This was attributed to enhanced serotonergic and dopaminergic signaling.
• Case Study on Analgesic Effects
  • A separate study evaluated the analgesic properties of the compound using a formalin-induced pain model. Results indicated that animals treated with 3-[(4-Ethylcyclohexyl)amino]propan-1-ol exhibited lower pain scores, suggesting effective analgesia.